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CAS Number: 55695-99-3

Introduction

2-Chloro-1,1-dimethylcyclohexane is a halogenated cyclic alkane with the chemical formula
CsH1sCL[1] Its structure, featuring a cyclohexane ring with two methyl groups on a single
carbon atom and a chlorine atom on an adjacent carbon, makes it an interesting substrate for
mechanistic studies in organic chemistry and a potential building block in synthetic
applications. This guide provides a comprehensive overview of its synthesis, structural
elucidation through spectroscopic methods, characteristic reactivity, and potential applications
in the field of drug discovery and development.

Molecular Structure and Physicochemical
Properties

The fundamental properties of 2-Chloro-1,1-dimethylcyclohexane are summarized in the
table below.
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Property Value Source

CAS Number 55695-99-3 [1]

Molecular Formula CsH1sCl [1]

Molecular Weight 146.66 g/mol [1]
2-chloro-1,1-

IUPAC Name _ [1]
dimethylcyclohexane

SMILES cci(cecececeicene [1]
KXSJTRRJIBJAAQU-

InChliKey [1]

UHFFFAOYSA-N

Synthesis of 2-Chloro-1,1-dimethylcyclohexane

A robust and direct method for the synthesis of 2-Chloro-1,1-dimethylcyclohexane is the free-
radical chlorination of 1,1-dimethylcyclohexane. This reaction is typically initiated by ultraviolet
(UV) light, which promotes the homolytic cleavage of chlorine gas (Cl2) into highly reactive
chlorine radicals.

Proposed Synthetic Workflow

1. Grignard Reaction (CHsMgBr)
2. Dehydration (H2SOs4, heat)
3. Hydrogenation (Hz, Pd/C

Cyclohexanone Free-Radical Chlorination (Cl2, UV light

1,1-Dimethylcyclohexane 2-Chloro-1,1-dimethylcyclohexane

Click to download full resolution via product page

Caption: Proposed two-stage synthesis of 2-Chloro-1,1-dimethylcyclohexane starting from
cyclohexanone.

Step-by-Step Experimental Protocol (Proposed)

Part A: Synthesis of 1,1-Dimethylcyclohexane
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The precursor, 1,1-dimethylcyclohexane, can be synthesized from cyclohexanone. A detailed
procedure for a similar transformation can be found in established organic synthesis literature.

[2]
Part B: Free-Radical Chlorination of 1,1-Dimethylcyclohexane

e Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a
gas inlet tube, and a magnetic stirrer, dissolve 1,1-dimethylcyclohexane in a suitable inert
solvent such as carbon tetrachloride.

e Initiation: While stirring the solution, irradiate the flask with a UV lamp.

o Chlorination: Bubble chlorine gas through the solution at a slow and steady rate. The
reaction is exothermic and may require cooling to maintain a controlled temperature.

e Monitoring: Monitor the progress of the reaction by gas chromatography (GC) to observe the
formation of the desired product and other chlorinated isomers.

o Work-up: Once the desired conversion is achieved, stop the flow of chlorine gas and turn off
the UV lamp. Purge the reaction mixture with nitrogen gas to remove any unreacted chlorine.
Wash the organic layer with an aqueous solution of sodium thiosulfate to quench any
remaining chlorine, followed by a wash with brine.

« Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the
solvent by rotary evaporation. The crude product, a mixture of chlorinated isomers, can be
purified by fractional distillation to isolate 2-Chloro-1,1-dimethylcyclohexane.

Spectroscopic Characterization
13C NMR Spectroscopy

While a publicly available spectrum is noted, the specific chemical shifts are not readily
accessible.[1] Based on established principles of 13C NMR spectroscopy, the predicted
chemical shifts for 2-Chloro-1,1-dimethylcyclohexane are presented below. The presence of
the electron-withdrawing chlorine atom will deshield the adjacent carbons.
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Predicted Chemical Shift ]
Carbon Atom Rationale
(6, ppm)

Quaternary carbon adjacent to

C1 (quaternary) 35-45 )
a chlorinated carbon.
Carbon directly bonded to
C2 (CH-CI) 60-70 chlorine, significantly
deshielded.
Methylene carbons beta to the
C3,C6 25-35 ]
chlorine atom.
Methylene carbons gamma
C4,C5 20-30 )
and delta to the chlorine atom.
Methyl groups on the
Methyl Carbons 20-30

guaternary carbon.

'H NMR Spectroscopy

The proton NMR spectrum of 2-Chloro-1,1-dimethylcyclohexane is expected to show distinct
signals for the different protons in the molecule.

Predicted Chemical

Proton(s) Shift (3, ppm) Multiplicity Integration
H2 (CH-CI) 3.5-45 Multiplet 1H
Cyclohexyl Protons 1.2-2.0 Complex Multiplets 8H
Methyl Protons 0.9-1.2 Singlets 6H

Mass Spectrometry

The mass spectrum of 2-Chloro-1,1-dimethylcyclohexane, obtained through electron impact
(El) ionization, is expected to show a molecular ion peak (M*) and a characteristic M+2 peak
due to the presence of the 3’Cl isotope.[3] Common fragmentation patterns for chloroalkanes
involve the loss of a chlorine radical or a molecule of HCI.[4][5]
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Predicted Fragmentation Pathway
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Gurther FragmentatiorD

Caption: Predicted major fragmentation pathways for 2-Chloro-1,1-dimethylcyclohexane in

mass spectrometry.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Chloro-1,1-dimethylcyclohexane will be dominated by the
characteristic absorptions of C-H and C-CI bonds.

Functional Group Wavenumber (cm~?) Description

C-H (sp3) 2850-3000 Alkane C-H stretching
C-H 1350-1480 Alkane C-H bending

C-CI 600-800 Carbon-chlorine stretching

Reactivity and Mechanistic Considerations

2-Chloro-1,1-dimethylcyclohexane is a secondary alkyl halide, and its reactivity is primarily
governed by substitution and elimination reactions. The presence of the bulky gem-dimethyl
group at the adjacent carbon can influence the reaction pathway.

Nucleophilic Substitution Reactions

This compound can undergo both Sn1 and Sn2 reactions, with the mechanism being dependent
on the nucleophile, solvent, and temperature.
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e Snl Pathway: In the presence of a weak nucleophile and a polar protic solvent, the reaction
is likely to proceed via an Sn1 mechanism, involving the formation of a secondary
carbocation intermediate.[6]

e Sn2 Pathway: With a strong, unhindered nucleophile in a polar aprotic solvent, an Sn2
reaction is possible, although steric hindrance from the gem-dimethyl group may slow the
reaction rate.[7]

Elimination Reactions

Treatment of 2-Chloro-1,1-dimethylcyclohexane with a strong base will favor elimination
reactions (E1 or E2) to form alkenes.[8][9]

o E2 Pathway: A strong, bulky base will favor the E2 mechanism, leading to the formation of
1,1-dimethyl-2-cyclohexene and/or 3,3-dimethyl-1-cyclohexene, with the major product
predicted by Zaitsev's rule.

» E1 Pathway: In the presence of a weak base and heat, an E1 mechanism can compete with
the Snl reaction.[10]

Reaction Mechanism: E2 Elimination

Caption: Generalized E2 elimination mechanism for 2-Chloro-1,1-dimethylcyclohexane.

Applications in Drug Development

Halogenated organic compounds are of significant interest in medicinal chemistry. The
introduction of a chlorine atom can modulate a molecule's lipophilicity, metabolic stability, and
binding affinity to biological targets.[11][12] While specific applications of 2-Chloro-1,1-
dimethylcyclohexane in drug development are not widely documented, its potential lies in its
use as a synthetic intermediate.

» Scaffold for Derivatization: The chlorine atom serves as a handle for introducing other
functional groups through nucleophilic substitution, allowing for the synthesis of a library of
compounds for biological screening.
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e Probing Structure-Activity Relationships (SAR): By incorporating the 1,1-dimethylcyclohexyl
moiety into a pharmacologically active molecule, researchers can investigate the impact of
this sterically demanding, lipophilic group on biological activity.

e Analogs of Natural Products: Halogenated hydrocarbons found in nature have shown
promising biological activities, including antitumor properties.[13] Synthetic analogs like 2-
Chloro-1,1-dimethylcyclohexane could be explored in this context.

Conclusion

2-Chloro-1,1-dimethylcyclohexane is a fascinating molecule from both a synthetic and
mechanistic standpoint. While detailed experimental data in the public domain is somewhat
limited, its synthesis via free-radical chlorination is a logical approach. Its reactivity is
characteristic of a secondary alkyl halide, offering pathways to a variety of functionalized
derivatives. For researchers in drug discovery, this compound represents a potentially useful,
albeit underexplored, building block for the synthesis of novel chemical entities with tailored
physicochemical and pharmacological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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